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Compound of Interest

Compound Name: Ethoxydiisobutylaluminium

Cat. No.: B100121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

properties, and handling of Ethoxydiisobutylaluminium (CAS No. 15769-72-9). This

document is intended for researchers, scientists, and drug development professionals who are

considering the use of this organoaluminum reagent in their work.

Introduction
Ethoxydiisobutylaluminium, also known as Diisobutylaluminum ethoxide, is an

organoaluminum compound that serves as a valuable reagent and catalyst in various chemical

transformations. Its utility is particularly noted in Ziegler-Natta polymerization processes for

olefins and dienes.[1] While its direct application in drug development is not extensively

documented in publicly available literature, its properties as a Lewis acid and alkylating agent

suggest potential applications in the synthesis of complex pharmaceutical intermediates. This

guide aims to provide a consolidated resource on its commercial sourcing, key technical data,

and general handling protocols.

Commercial Availability
Ethoxydiisobutylaluminium is commercially available from a number of chemical suppliers.

The compound is typically offered at varying purity levels and in different quantities to suit

laboratory-scale research and larger-scale manufacturing needs.
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Table 1: Commercial Suppliers of Ethoxydiisobutylaluminium

Supplier Purity
Available
Quantities

Notes

Alfa Chemistry 96% Inquire for details -

BOC Sciences -
Custom synthesis

available
-

ChemicalBook -
Lists multiple

suppliers
-

CymitQuimica -
Lists Indagoo as a

supplier
[2]

EvitaChem - In Stock [3]

LookChem
99% (from some

suppliers)
Inquire for details

Lists multiple

suppliers

Nama Group - Inquire for details
Provides product

specifications[1]

Procurement Workflow:

The following diagram outlines a typical workflow for procuring Ethoxydiisobutylaluminium
for research or development purposes.
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Procurement Workflow for Ethoxydiisobutylaluminium

Identify Need for Ethoxydiisobutylaluminium

Search Supplier Databases
(e.g., ChemicalBook, LookChem)

Request Quotations and
Technical Data Sheets

Evaluate Supplier
(Purity, Lead Time, Cost)

Place Purchase Order

Receive and Log Material
(Verify CoA)

Store Under Inert Atmosphere

Click to download full resolution via product page

Caption: A logical workflow for sourcing and procuring Ethoxydiisobutylaluminium.

Technical Data
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A summary of the key physical and chemical properties of Ethoxydiisobutylaluminium is

provided below. This data has been compiled from various supplier and chemical database

sources.

Table 2: Physicochemical Properties of Ethoxydiisobutylaluminium

Property Value Reference

CAS Number 15769-72-9 [1][2][4]

Molecular Formula C10H23AlO [1][4]

Molecular Weight 186.27 g/mol [1][4]

Appearance Colorless to yellowish liquid [2]

Boiling Point 125-126 °C @ 2 Torr [4]

Synonyms

Diisobutylaluminum ethoxide,

Diisobutylethoxyaluminum,

Ethoxybis(2-

methylpropyl)aluminum

[2][4]

EINECS Number 239-861-4 [1]

Experimental Protocols and Handling
Detailed, peer-reviewed experimental protocols for the synthesis or specific applications of

Ethoxydiisobutylaluminium in drug development are not readily available in the public

domain. However, based on its chemical nature as an air- and moisture-sensitive

organoaluminum compound, the following general handling procedures should be strictly

followed.

General Handling Precautions:

Inert Atmosphere: All manipulations of Ethoxydiisobutylaluminium should be carried out

under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox

techniques. This is crucial to prevent hydrolysis and oxidation.[2]
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Solvent Selection: The compound is soluble in many common organic solvents. Ensure that

all solvents are anhydrous before use.

Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-retardant

laboratory coats, safety glasses, and chemical-resistant gloves.

Storage: Store in a cool, dry place, away from sources of ignition and moisture.

Hypothetical Reaction Workflow:

The following diagram illustrates a generalized workflow for a reaction using

Ethoxydiisobutylaluminium as a catalyst.
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Generalized Reaction Workflow

Dry Glassware and Reagents

Set up Reaction Under Inert Atmosphere

Dissolve Substrate in Anhydrous Solvent

Add Ethoxydiisobutylaluminium Solution

Monitor Reaction Progress (TLC, GC, etc.)

Quench Reaction (e.g., with Rochelle's salt solution)

Workup and Purification

Click to download full resolution via product page

Caption: A generalized workflow for a chemical reaction involving

Ethoxydiisobutylaluminium.

Safety Information
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Ethoxydiisobutylaluminium is a reactive and hazardous chemical.[2] It is crucial to consult

the Safety Data Sheet (SDS) from the specific supplier before handling.

Table 3: General Safety and Hazard Information

Hazard Description Precaution

Air and Water Reactivity
Reacts with air and moisture.

[5]

Handle under an inert

atmosphere.[2]

Flammability Flammable liquid.
Keep away from heat, sparks,

and open flames.

Skin and Eye Contact May cause burns.

Wear appropriate PPE,

including gloves and safety

glasses.

Inhalation May be harmful if inhaled.
Use in a well-ventilated area or

in a fume hood.

Applications in Synthesis
The primary documented application of Ethoxydiisobutylaluminium is as a catalyst for

Ziegler-Natta polymerization of olefins and dienes.[1] As a Lewis acid, it can activate monomers

for polymerization.[2] It can also participate in alkylation and coordination reactions.[2] While

specific examples in pharmaceutical synthesis are scarce in the literature, its reactivity profile

suggests potential for use in:

Stereoselective reductions of carbonyl compounds.

As a precursor for other organoaluminum reagents.

In carbon-carbon bond-forming reactions.

Researchers exploring these applications should conduct small-scale pilot reactions to

determine optimal conditions.

Conclusion
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Ethoxydiisobutylaluminium is a commercially available organoaluminum reagent with

established applications in polymerization catalysis. While its use in drug development is not as

well-documented, its chemical properties make it a potentially useful tool for synthetic chemists.

Sourcing this reagent requires careful consideration of supplier purity and handling capabilities.

Due to its hazardous nature, strict adherence to safety protocols and inert atmosphere

techniques is mandatory. Further research into the applications of

Ethoxydiisobutylaluminium in fine chemical and pharmaceutical synthesis is warranted to

fully explore its synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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